molecular formula C8H7NO B6251335 2-ethenylpyridine-4-carbaldehyde CAS No. 1824099-80-0

2-ethenylpyridine-4-carbaldehyde

Cat. No. B6251335
CAS RN: 1824099-80-0
M. Wt: 133.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-ethenylpyridine-4-carbaldehyde” is a derivative of pyridine . It has been used in the synthesis of various compounds, including poly(2-ethynyl-N-iodopyridinium iodide), poly(2-ethynyl-N-(2-furoyl)pyridinium chloride), and poly(2-ethynyl-N-(propylsulfonate)pyridinium betaine) .


Synthesis Analysis

The synthesis of “2-ethenylpyridine-4-carbaldehyde” involves various chemical reactions. For instance, it can be synthesized by heating the starting material with the corresponding 1,3-diaryl-1H-pyrazole-4-carbaldehydes, 1H-pyrrole-2-carbaldehyde, thiophen-2-carbaldehyde, heteroaromatic furfural, and 1-aryl1H-1,2,3-triazole-4-carbaldehydes in DMSO .


Molecular Structure Analysis

The molecular formula of “2-ethenylpyridine-4-carbaldehyde” is C8H7NO . It belongs to the aldehyde functional group . The structure of this compound can be viewed using Java or Javascript .


Chemical Reactions Analysis

“2-ethenylpyridine-4-carbaldehyde” undergoes many reactions expected for aromatic aldehydes such as reductive amination and Schiff base formation . It also participates in typical aldehyde reactions like forming imines or reacting with nucleophiles at the carbonyl carbon .


Physical And Chemical Properties Analysis

“2-ethenylpyridine-4-carbaldehyde” is a yellow liquid at room temperature . It has a strong, pungent odor . This compound is sparingly soluble in water, but it dissolves readily in most organic solvents such as ethanol, ether, and chloroform .

Safety and Hazards

The safety data sheet for pyrrole-2-carboxaldehyde, a compound similar to “2-ethenylpyridine-4-carbaldehyde”, suggests that it should be stored in a tightly sealed container away from direct sunlight . It is recommended to avoid dust formation and breathing vapors, mist, or gas .

Future Directions

Pyrrole-2-carboxaldehydes, which are structurally similar to “2-ethenylpyridine-4-carbaldehyde”, have been suggested to have future possible uses . The structure–activity relationships between the carbon chain length and the physiological activity are interesting to elucidate .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethenylpyridine-4-carbaldehyde involves the reaction of 2-vinylpyridine with pyridine-4-carboxaldehyde in the presence of a catalyst.", "Starting Materials": [ "2-vinylpyridine", "pyridine-4-carboxaldehyde", "catalyst" ], "Reaction": [ "Add 2-vinylpyridine to a reaction flask", "Add pyridine-4-carboxaldehyde to the reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using column chromatography or recrystallization" ] }

CAS RN

1824099-80-0

Product Name

2-ethenylpyridine-4-carbaldehyde

Molecular Formula

C8H7NO

Molecular Weight

133.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.